![molecular formula C7H6BrN3 B1443557 4-Bromopyrazolo[1,5-a]pyridin-2-amine CAS No. 1404309-51-8](/img/structure/B1443557.png)
4-Bromopyrazolo[1,5-a]pyridin-2-amine
Overview
Description
4-Bromopyrazolo[1,5-a]pyridin-2-amine is a compound with the CAS Number: 1404309-51-8 and a linear formula of C7H6BRN3 . It is a yellow solid and is part of a large family of N-heterocyclic compounds known as pyrazolo[1,5-a]pyrimidines .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines involves various pathways. One approach involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles .Molecular Structure Analysis
The molecular structure of 4-Bromopyrazolo[1,5-a]pyridin-2-amine is represented by the Inchi Code: 1S/C7H6BrN3/c8-5-2-1-3-11-6(5)4-7(9)10-11/h1-4H,(H2,9,10) .Physical And Chemical Properties Analysis
4-Bromopyrazolo[1,5-a]pyridin-2-amine is a yellow solid with a molecular weight of 212.05 . It should be stored at 0-8°C .Scientific Research Applications
Pharmaceutical Research
4-Bromopyrazolo[1,5-a]pyridin-2-amine serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its unique structure is utilized in the development of molecules with potential therapeutic effects, particularly in the realm of anti-cancer drugs . The compound’s ability to interact with biological targets can be harnessed to design inhibitors that may interfere with cancer cell proliferation .
Material Science
In material science, this compound is explored for its potential in creating new materials with desirable properties. Its bromine atom can undergo further chemical reactions, leading to the formation of polymers or covalent organic frameworks, which could be used in energy storage or as catalysts in chemical reactions .
Optoelectronic Devices
The pyrazolopyridine core of 4-Bromopyrazolo[1,5-a]pyridin-2-amine is of particular interest in the development of optoelectronic devices . This includes applications in light-emitting diodes (LEDs) and organic photovoltaics, where the compound’s electronic properties can be fine-tuned for better performance .
Sensors
This compound’s structure allows it to be used in the creation of chemical sensors . The presence of the bromine atom makes it a suitable candidate for further functionalization, which can lead to the development of sensors that are sensitive to specific substances or changes in the environment .
Confocal Microscopy and Imaging
In the field of bioimaging, 4-Bromopyrazolo[1,5-a]pyridin-2-amine derivatives can be used as fluorescent emitters . These compounds can be attached to biomolecules or cells, allowing for enhanced imaging techniques in confocal microscopy, aiding in the study of biological processes at the molecular level .
Chemical Synthesis
As a versatile building block in organic synthesis, this compound is employed in the construction of complex molecular architectures. Its reactivity enables the formation of a wide array of heterocyclic compounds, which are valuable in both academic research and industrial applications .
Neuroscience Research
The compound’s potential impact on the central nervous system makes it a compound of interest in neuroscience research. It could be used to develop molecules that modulate neurotransmitter receptors, contributing to the study of neurological disorders and the development of new treatments .
Agricultural Chemistry
In agricultural chemistry, derivatives of 4-Bromopyrazolo[1,5-a]pyridin-2-amine could be investigated for their use as pesticides or growth regulators . The compound’s structural framework allows for the creation of substances that can protect crops from pests or enhance their growth under various conditions .
Safety and Hazards
Future Directions
Pyrazolo[1,5-a]pyrimidines, the family of compounds to which 4-Bromopyrazolo[1,5-a]pyridin-2-amine belongs, have attracted attention in medicinal chemistry and material science due to their significant photophysical properties . The growing wealth of pyrazolo[1,5-a]pyrimidine analogs focuses on synthetic strategies in recent years .
properties
IUPAC Name |
4-bromopyrazolo[1,5-a]pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c8-5-2-1-3-11-6(5)4-7(9)10-11/h1-4H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMMBISQBDZHRTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=N2)N)C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromopyrazolo[1,5-a]pyridin-2-amine | |
CAS RN |
1404309-51-8 |
Source
|
| Record name | 4-bromopyrazolo[1,5-a]pyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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